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Cat. No.: B1582531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iridium(IV) iodide, with the CAS number 7790-45-6, is an inorganic compound with the

chemical formula IrI₄. It is a black powder that has garnered significant interest in the field of

catalysis, particularly in industrial processes. This technical guide provides a comprehensive

overview of the synthesis, properties, and primary applications of Iridium(IV) iodide, with a

focus on its role in catalytic organic reactions. While its direct application in drug development

is not prominent, its utility in synthesizing complex organic molecules makes it a relevant

compound for the broader chemical and pharmaceutical industries.

Chemical and Physical Properties
Iridium(IV) iodide is characterized by the following properties. A summary of its key

quantitative data is presented in Table 1.

Appearance: Black crystalline powder.[1]

Solubility: It is insoluble in water and alcohol.[1] However, it dissolves in aqueous solutions of

potassium iodide (KI) to form complex salts, resulting in a ruby red solution.[1]

Thermal Stability: The compound decomposes upon heating to iridium metal and iodine gas.

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1582531?utm_src=pdf-interest
https://www.benchchem.com/product/b1582531?utm_src=pdf-body
https://www.benchchem.com/product/b1582531?utm_src=pdf-body
https://www.benchchem.com/product/b1582531?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iridium(IV)_iodide
https://en.wikipedia.org/wiki/Iridium(IV)_iodide
https://en.wikipedia.org/wiki/Iridium(IV)_iodide
https://en.wikipedia.org/wiki/Iridium(IV)_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Summary of Quantitative Data for Iridium(IV) Iodide

Property Value Reference(s)

CAS Number 7790-45-6 [1]

Molecular Formula IrI₄ [1]

Molar Mass 699.835 g/mol [1]

Melting Point
100 °C (212 °F; 373 K)

(decomposes)
[1]

Crystal Structure Hexagonal [1]

Synthesis and Experimental Protocols
General Synthesis Method
The primary route for the synthesis of Iridium(IV) iodide involves the reaction of a suitable

iridium precursor with an iodide salt in an aqueous solution.[1]

Reaction Scheme:

K₂[IrCl₆] + 6 KI → IrI₄ + 6 KCl + I₂ or H₂[IrCl₆] + 6 KI → IrI₄ + 6 KCl + 2 HI + I₂

A general workflow for the synthesis is depicted in the following diagram:

Reactant Preparation

Reaction Product Isolation

Iridium Precursor
(K₂[IrCl₆] or H₂[IrCl₆])

Mixing and Reaction
in Aqueous Medium

Aqueous Solution
of Potassium Iodide

Precipitation of
Iridium(IV) Iodide Filtration Washing with Water

and Alcohol Drying Iridium(IV) Iodide (IrI₄)
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Caption: General workflow for the synthesis of Iridium(IV) iodide.

Detailed Experimental Protocol (Illustrative)
While a specific, detailed protocol for the synthesis of Iridium(IV) iodide is not readily available

in the public domain, the following illustrative procedure is based on the general method

described. Researchers should optimize the conditions based on their specific laboratory setup

and safety protocols.

Materials:

Dipotassium hexachloroiridate(IV) (K₂[IrCl₆]) or Hexachloroiridic(IV) acid (H₂[IrCl₆])

Potassium iodide (KI)

Deionized water

Ethanol

Procedure:

Preparation of Reactant Solutions:

Prepare a saturated aqueous solution of potassium iodide.

Prepare an aqueous solution of the iridium precursor (e.g., 0.1 M K₂[IrCl₆]).

Reaction:

Slowly add the iridium precursor solution to the vigorously stirred potassium iodide

solution at room temperature.

A black precipitate of Iridium(IV) iodide should form immediately.

Continue stirring the mixture for a predetermined time (e.g., 1-2 hours) to ensure complete

reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1582531?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582531?utm_src=pdf-body
https://www.benchchem.com/product/b1582531?utm_src=pdf-body
https://www.benchchem.com/product/b1582531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification:

Collect the precipitate by vacuum filtration.

Wash the solid sequentially with deionized water and then with ethanol to remove

unreacted starting materials and byproducts.

Dry the resulting black powder under vacuum to obtain pure Iridium(IV) iodide.

Catalytic Applications
The most significant application of Iridium(IV) iodide is as a catalyst or catalyst precursor in

organic synthesis, most notably in the carbonylation of methanol to produce acetic acid, a

process known as the Cativa™ process.[2]

The Cativa™ Process: Methanol Carbonylation
The Cativa™ process is an industrial method for the production of acetic acid. It utilizes an

iridium-based catalyst system, which is promoted by a ruthenium compound. This process is

favored over the older rhodium-based Monsanto process due to its higher efficiency and

stability, especially at lower water concentrations.[2]

The active catalytic species is an anionic iridium(I) complex, [Ir(CO)₂I₂]⁻. The catalytic cycle

involves the oxidative addition of methyl iodide to this complex, followed by migratory insertion

of carbon monoxide and subsequent reductive elimination of acetyl iodide, which is then

hydrolyzed to acetic acid.[2]

The key steps in the catalytic cycle are illustrated in the diagram below:
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Caption: Simplified catalytic cycle of the Cativa™ process for methanol carbonylation.
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Experimental Protocol for Methanol Carbonylation
(Laboratory Scale - Illustrative)
The following is a conceptual laboratory-scale protocol for the carbonylation of methanol. This

reaction is typically carried out under high pressure and requires specialized equipment.

Materials and Equipment:

Iridium(IV) iodide (or a suitable iridium precursor)

Ruthenium promoter (e.g., RuCl₃·xH₂O)

Methanol

Methyl iodide

Acetic acid (as solvent)

Carbon monoxide (CO) gas

High-pressure autoclave reactor equipped with a stirrer, gas inlet, and sampling valve.

Procedure:

Reactor Setup:

Charge the autoclave with the iridium catalyst, ruthenium promoter, acetic acid, water, and

methyl iodide.

Seal the reactor and purge it several times with nitrogen, followed by carbon monoxide.

Reaction:

Pressurize the reactor with carbon monoxide to the desired pressure.

Heat the reactor to the reaction temperature (typically 150-200 °C) with vigorous stirring.

Maintain a constant CO pressure throughout the reaction.
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Monitoring and Analysis:

Periodically take liquid samples from the reactor using the sampling valve.

Analyze the samples by gas chromatography (GC) to determine the concentration of

acetic acid and other products.

Work-up:

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess CO.

The product mixture can be purified by distillation.

Safety and Handling
Iridium(IV) iodide is an irritant. The following safety precautions should be observed when

handling this compound:

Personal Protective Equipment (PPE): Wear appropriate safety goggles, chemical-resistant

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust.

Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
Iridium(IV) iodide is a valuable inorganic compound with significant applications as a catalyst

in organic synthesis. Its primary role in the industrially important Cativa™ process for acetic

acid production highlights its importance in modern chemical manufacturing. While detailed

experimental protocols for its synthesis and specific catalytic applications can be proprietary,

the general principles and illustrative procedures provided in this guide offer a solid foundation

for researchers and scientists working in catalysis and synthetic chemistry. Further research

into the catalytic properties of iridium iodide complexes may lead to the development of new

and more efficient synthetic methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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